Cas no 2171683-39-7 (1-3-(aminomethyl)cyclopentylazetidine-2-carboxamide)

• Product Name: 1-3-(aminomethyl)cyclopentylazetidine-2-carboxamide
• CAS No: 2171683-39-7
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5810294
• PubChem ID: 165951066
• Update Time: 2025-05-28

1-3-(aminomethyl)cyclopentylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-3-(aminomethyl)cyclopentylazetidine-2-carboxamide
• EN300-1281746
• 2171683-39-7
• 1-[3-(aminomethyl)cyclopentyl]azetidine-2-carboxamide

• Inchi： 1S/C10H19N3O/c11-6-7-1-2-8(5-7)13-4-3-9(13)10(12)14/h7-9H,1-6,11H2,(H2,12,14)
• InChI Key： CVCAMBZHXWUXAL-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1CCC(CN)C1)N

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-3-(aminomethyl)cyclopentylazetidine-2-carboxamide

Comprehensive Overview of 1-3-(aminomethyl)cyclopentylazetidine-2-carboxamide (CAS No. 2171683-39-7)

The compound 1-3-(aminomethyl)cyclopentylazetidine-2-carboxamide (CAS No. 2171683-39-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the cyclopentylazetidine core and carboxamide functional group, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting neurological disorders and metabolic diseases, aligning with current trends in precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in high-throughput screening and computational drug design. 1-3-(aminomethyl)cyclopentylazetidine-2-carboxamide stands out due to its balanced lipophilicity and molecular weight, which are critical for optimizing blood-brain barrier permeability—a key focus area in neurodegenerative disease research. This aligns with frequently searched topics like "blood-brain barrier penetration strategies" and "small molecules for CNS disorders."

The synthesis of 1-3-(aminomethyl)cyclopentylazetidine-2-carboxamide involves multi-step organic reactions, including cyclization and amide coupling, which are well-documented in peer-reviewed journals. Its CAS No. 2171683-39-7 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance. Given the growing emphasis on intellectual property in the pharmaceutical industry, this compound's synthetic routes and derivatives are often explored in queries such as "azetidine-based drug patents" or "cyclopentylamine derivatives in medicine."

From a biochemical perspective, the aminomethyl moiety in 1-3-(aminomethyl)cyclopentylazetidine-2-carboxamide offers versatility for further functionalization, enabling the development of prodrugs or targeted delivery systems. This adaptability resonates with trending discussions on "bioconjugation techniques" and "site-specific drug modifications." Additionally, its potential role in modulating enzyme inhibition has sparked interest in metabolic pathway analysis, a hot topic in systems biology research.

Safety and ADME (Absorption, Distribution, Metabolism, Excretion) profiling of 1-3-(aminomethyl)cyclopentylazetidine-2-carboxamide remain active areas of investigation. Preliminary studies suggest favorable pharmacokinetic properties, but further in vivo validation is needed. This aligns with frequently asked questions like "how to improve drug bioavailability" and "predictive ADME models for small molecules." The compound's low toxicity profile in early-stage assays also positions it as a viable lead for preclinical development.

In summary, 1-3-(aminomethyl)cyclopentylazetidine-2-carboxamide (CAS No. 2171683-39-7) represents a compelling case study at the intersection of medicinal chemistry and drug discovery. Its structural novelty and therapeutic potential make it a subject of ongoing research, addressing contemporary challenges such as drug resistance and personalized medicine. As the scientific community continues to explore its applications, this compound is poised to contribute significantly to next-generation therapeutics.